![molecular formula C16H18N2O4 B4071403 N-(isoxazol-5-ylmethyl)-8-methoxy-N-methylchromane-3-carboxamide](/img/structure/B4071403.png)
N-(isoxazol-5-ylmethyl)-8-methoxy-N-methylchromane-3-carboxamide
Overview
Description
N-(isoxazol-5-ylmethyl)-8-methoxy-N-methylchromane-3-carboxamide, also known as IMC-1, is a novel compound that has been synthesized and studied for its potential therapeutic applications. This compound belongs to the class of chromane carboxamides and has shown promising results in various scientific research studies.
Mechanism of Action
The exact mechanism of action of N-(isoxazol-5-ylmethyl)-8-methoxy-N-methylchromane-3-carboxamide is not fully understood. However, it is believed to act on the GABAergic system by enhancing the inhibitory neurotransmission and reducing the excitability of neurons. It has also been suggested that this compound may modulate the activity of voltage-gated calcium channels and inhibit the release of glutamate.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been found to increase the levels of GABA and decrease the levels of glutamate in the brain. Furthermore, it has been shown to reduce the expression of inflammatory cytokines and oxidative stress markers.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(isoxazol-5-ylmethyl)-8-methoxy-N-methylchromane-3-carboxamide in lab experiments is its high potency and selectivity. It has also been found to have a good safety profile and low toxicity. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of N-(isoxazol-5-ylmethyl)-8-methoxy-N-methylchromane-3-carboxamide. One of the potential applications is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, the development of new formulations and delivery methods could improve the solubility and bioavailability of this compound. Finally, further studies are needed to elucidate the exact mechanism of action and potential side effects of this compound.
Scientific Research Applications
N-(isoxazol-5-ylmethyl)-8-methoxy-N-methylchromane-3-carboxamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anticonvulsant, antinociceptive, and anxiolytic effects in animal models. Furthermore, it has shown promising results in the treatment of neuropathic pain, anxiety disorders, and epilepsy.
properties
IUPAC Name |
8-methoxy-N-methyl-N-(1,2-oxazol-5-ylmethyl)-3,4-dihydro-2H-chromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-18(9-13-6-7-17-22-13)16(19)12-8-11-4-3-5-14(20-2)15(11)21-10-12/h3-7,12H,8-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKYKIYOPSQRGHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=NO1)C(=O)C2CC3=C(C(=CC=C3)OC)OC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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